Cas no 1806763-13-2 (3-(Difluoromethyl)-4-nitro-5-(trifluoromethoxy)pyridine-2-carboxaldehyde)

• Product Name: 3-(Difluoromethyl)-4-nitro-5-(trifluoromethoxy)pyridine-2-carboxaldehyde
• CAS No: 1806763-13-2
• MF: C₈H₃F₅N₂O₄
• MW: 286.112439393997
• CID: 4843786
• Update Time: 2025-06-08

3-(Difluoromethyl)-4-nitro-5-(trifluoromethoxy)pyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-nitro-5-(trifluoromethoxy)pyridine-2-carboxaldehyde

• Inchi： 1S/C8H3F5N2O4/c9-7(10)5-3(2-16)14-1-4(6(5)15(17)18)19-8(11,12)13/h1-2,7H
• InChI Key： UJTCVCZOCILXPU-UHFFFAOYSA-N
• SMILES： FC(C1C(C=O)=NC=C(C=1[N+](=O)[O-])OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 345
• XLogP3: 2.3
• Topological Polar Surface Area: 85

Additional information on 3-(Difluoromethyl)-4-nitro-5-(trifluoromethoxy)pyridine-2-carboxaldehyde

Introduction to 3-(Difluoromethyl)-4-nitro-5-(trifluoromethoxy)pyridine-2-carboxaldehyde (CAS No. 1806763-13-2)

3-(Difluoromethyl)-4-nitro-5-(trifluoromethoxy)pyridine-2-carboxaldehyde (CAS No. 1806763-13-2) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, exhibits a unique combination of functional groups that make it a valuable intermediate in the synthesis of various biologically active molecules. The presence of both difluoromethyl and trifluoromethoxy substituents, along with the nitro and aldehyde functionalities, endows this pyridine derivative with distinct chemical properties that are highly relevant to modern drug discovery efforts.

The difluoromethyl group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in drug candidates. In recent years, compounds incorporating this moiety have been extensively studied for their potential in developing treatments for a range of diseases, including cancer and infectious disorders. The trifluoromethoxy group, on the other hand, contributes to the lipophilicity and electronic properties of the molecule, which are critical factors in determining its pharmacokinetic behavior. Together, these substituents create a framework that is conducive to further functionalization, making 3-(Difluoromethyl)-4-nitro-5-(trifluoromethoxy)pyridine-2-carboxaldehyde a versatile building block in synthetic chemistry.

The aldehyde functionality at the 2-position of the pyridine ring serves as a reactive handle for further derivatization. This allows chemists to introduce additional pharmacophores or modify existing ones through condensation reactions, oxidation, or reduction processes. Such modifications are essential for optimizing the biological activity and therapeutic efficacy of drug candidates. Moreover, the nitro group present in the molecule can be reduced to an amine, providing another pathway for structural diversification. This dual reactivity makes 3-(Difluoromethyl)-4-nitro-5-(trifluoromethoxy)pyridine-2-carboxaldehyde a cornerstone in the development of novel pharmaceutical agents.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting specific enzymes and receptors involved in disease pathways. Among these targets, kinases have emerged as key players in cancer biology, and numerous kinase inhibitors have been approved for clinical use. The structural features of 3-(Difluoromethyl)-4-nitro-5-(trifluoromethoxy)pyridine-2-carboxaldehyde make it an attractive scaffold for designing kinase inhibitors. For instance, the combination of electron-withdrawing groups like the nitro and difluoromethyl moieties can enhance binding interactions with the ATP-binding pockets of kinases. Additionally, the pyridine core is a common motif in many kinase inhibitors due to its ability to form hydrogen bonds and hydrophobic interactions with target proteins.

Recent studies have highlighted the potential of fluorinated pyridines as key components in antiviral and antibacterial agents. The unique electronic properties imparted by fluorine atoms can significantly influence the binding affinity and selectivity of drug molecules. In this context, 3-(Difluoromethyl)-4-nitro-5-(trifluoromethoxy)pyridine-2-carboxaldehyde has been explored as a precursor for synthesizing novel antiviral compounds. By leveraging its reactive aldehyde group and fluorinated substituents, researchers have been able to develop derivatives that exhibit promising activity against viral proteases and polymerases. These findings underscore the importance of this compound in addressing emerging infectious diseases.

The pharmaceutical industry has also shown interest in using 3-(Difluoromethyl)-4-nitro-5-(trifluoromethoxy)pyridine-2-carboxaldehyde as a starting material for developing treatments for neurological disorders. The ability to modulate neurotransmitter systems is crucial for managing conditions such as Alzheimer's disease, Parkinson's disease, and depression. Pyridine derivatives have long been investigated for their potential neuropharmacological effects, and compounds like this one offer a rich structural scaffold for further exploration. By incorporating additional functional groups or exploring different synthetic pathways, researchers aim to uncover new therapeutic agents that can address unmet medical needs.

From a synthetic chemistry perspective, 3-(Difluoromethyl)-4-nitro-5-(trifluoromethoxy)pyridine-2-carboxaldehyde exemplifies the power of multi-functionalized heterocycles in drug discovery. The strategic placement of electron-deficient and electron-rich groups allows for diverse chemical transformations that can be tailored to specific biological targets. Advances in catalytic methods have further enhanced the efficiency of synthesizing such complex molecules, enabling rapid screening of large libraries of derivatives. This combinatorial approach has accelerated the discovery process and led to several breakthroughs in medicinal chemistry.

The role of computational chemistry in designing novel drug candidates cannot be overstated. Molecular modeling techniques have been instrumental in predicting the binding modes and affinity of compounds like 3-(Difluoromethyl)-4-nitro-5-(trifluoromethoxy)pyridine-2-carboxaldehyde to biological targets. By integrating experimental data with computational insights, researchers can optimize molecular structures before proceeding to costly wet-lab synthesis. This interdisciplinary approach has not only improved the efficiency of drug development but also reduced attrition rates by identifying promising candidates early in the discovery process.

In conclusion,3-(Difluoromethyl)-4-nitro-5-(trifluoromethoxy)pyridine-2-carboxaldehyde (CAS No. 1806763-13-2) represents a significant advancement in pharmaceutical chemistry due to its versatile structure and reactivity. Its applications span across various therapeutic areas, including oncology, infectious diseases, and neurological disorders. As research continues to uncover new biological targets and synthetic methodologies,this compound will undoubtedly remain at forefront of drug discovery efforts, contributing to the development of safer and more effective treatments for human health.